tert-Butyl 2-(3-hydroxyphenoxy)acetate
Overview
Description
Tert-Butyl 2-(3-hydroxyphenoxy)acetate is a useful research compound. Its molecular formula is C12H16O4 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxidation and Synthesis
Oxidation Mechanisms : Research into similar compounds, like 2,6-di-tert-butyl-4-methylphenol, has explored oxidation mechanisms using hydrogen peroxide and heteropolyacids in acetic acid. This has implications for understanding the oxidation processes of tert-Butyl 2-(3-hydroxyphenoxy)acetate in various conditions (Shimizu et al., 1990).
Synthesis of Related Compounds : Studies have shown the synthesis of compounds like 3,5-Di-tert-butyl-4-hydroxybenzoic Acid from 2,6-di-tert-butyl-4-methylphenol, which can be a relevant process for understanding the synthesis of this compound (Yi, 2003).
Antioxidant Activities
Antioxidant Properties : Research on tert-butylphenol and related compounds has shown their antioxidant activities in various mediums, which could extend to this compound (Barclay et al., 1999).
Electrochemical Analysis : Studies on the electrochemical oxidation of antioxidants like tert-butylhydroquinone and tert-butyl-4-hydroxyanisole could provide insights into the electrochemical properties of this compound (Michalkiewicz et al., 2004).
Applications in Materials Science
Catalytic Applications : Research into catalytic systems like the alkylation of phenol and tert-butyl alcohol can be relevant for understanding the roles of this compound in similar reactions (Zhang et al., 2022).
Polymer Stabilization : Studies on polymer stabilizers, such as 2-Tert-butyl-6-(3-tert-butyl-2-hydroxy-5-methylbenzyl)-4-methylphenyl acrylate, provide insight into the potential use of this compound in enhancing the stability of polymers under specific conditions (Yachigo et al., 1988).
Miscellaneous Applications
Analytical Chemistry : The determination of antioxidants in lubricant oils, involving compounds like tert-butylphenol, could hint at analytical methods applicable to this compound (Sánchez et al., 2010).
Pharmacology Research : While specific to drug research, the synthesis and pharmacology of tert-butyl ethers of morphine and levorphanol could offer chemical insights relevant to the handling and potential applications of this compound in different fields (Mohacsi et al., 1982).
properties
IUPAC Name |
tert-butyl 2-(3-hydroxyphenoxy)acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-12(2,3)16-11(14)8-15-10-6-4-5-9(13)7-10/h4-7,13H,8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUFMRECNWIZELC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)COC1=CC=CC(=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.